N-(1-benzylpiperidin-4-yl)-2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-carboxamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-carboxamide
• InChI: InChI=1S/C23H27N3O2/c27-22-8-4-7-18-15-19(9-10-21(18)25-22)23(28)24-20-11-13-26(14-12-20)16-17-5-2-1-3-6-17/h1-3,5-6,9-10,15,20H,4,7-8,11-14,16H2,(H,24,28)(H,25,27)
• InChI Key: OBECHBBCSGVMPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)C(=O)NC3CCN(CC3)CC4=CC=CC=C4)NC(=O)C1
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

N-(1-benzylpiperidin-4-yl)-2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-carboxamide, commonly known as BTCP, is a synthetic compound that belongs to the class of benzazepine derivatives. BTCP has been extensively studied for its potential applications in the field of neuroscience and pharmacology.

Mechanism of Action

BTCP acts as a dopamine receptor agonist, specifically targeting the D1 and D2 receptor subtypes. It has been shown to increase dopamine release in the prefrontal cortex and striatum, leading to its psychoactive effects. BTCP also has an affinity for sigma receptors, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
BTCP has been shown to produce dose-dependent effects on locomotor activity, body temperature, and analgesia in animal models. It has also been shown to produce anxiolytic and antipsychotic effects in behavioral tests. BTCP has been found to increase dopamine release in the striatum and prefrontal cortex, leading to its psychoactive effects.

Advantages and Limitations for Lab Experiments

BTCP has been a valuable research tool for studying the central nervous system and dopamine receptors. Its selectivity for D1 and D2 receptors has allowed researchers to study the role of these receptors in various physiological and behavioral processes. However, BTCP has limitations in terms of its solubility and stability, which may affect its use in experiments.

Future Directions

Further research on BTCP is needed to fully understand its potential applications in the field of neuroscience and pharmacology. Future studies could focus on the development of more stable and soluble derivatives of BTCP, as well as its potential use as a therapeutic agent for various neurological and psychiatric disorders. Additionally, more research is needed to understand the long-term effects of BTCP on the brain and behavior.

Synthesis Methods

BTCP can be synthesized using a multi-step procedure starting from commercially available starting materials. The synthesis involves the condensation of 4-benzylpiperidine with 1,2,3,4-tetrahydro-2-isoquinolinecarboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by the reaction of the reduced intermediate with 2,4-dichlorobenzoyl chloride.

Scientific Research Applications

BTCP has been widely used as a research tool for studying the central nervous system. It has been shown to possess analgesic, anxiolytic, and antipsychotic properties. BTCP has also been used to study the role of dopamine receptors in the brain and their involvement in addiction and reward pathways.